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Introduction
Elabela (ELA), also known as Toddler, is a recently identified endogenous peptide hormone

that plays a crucial role in various physiological processes, particularly in cardiovascular

development and function. Elabela (19-32) is a biologically active fragment of the full-length

Elabela-32 peptide. It acts as an agonist for the apelin receptor (APJ), a G protein-coupled

receptor, thereby activating downstream signaling pathways.[1][2][3][4] Proper dissolution and

storage of Elabela (19-32) are critical for maintaining its biological activity and ensuring the

reproducibility of experimental results. These application notes provide detailed protocols for

the dissolution and storage of Elabela (19-32) peptide, along with a summary of its signaling

pathway.

Data Presentation: Solubility and Storage
Recommendations
The following tables summarize the key quantitative data for the dissolution and storage of

Elabela (19-32) peptide based on information from various suppliers and research articles.

Table 1: Solubility of Elabela (19-32) Peptide
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Solvent Reported Solubility Notes

Water (H₂O) 1 mg/mL to 100 mg/mL

Sonication may be required to

aid dissolution.[3][5] The

presence of Trifluoroacetate

(TFA) salts from synthesis can

enhance solubility in aqueous

solutions.[4]

DMSO Inquire with supplier

While not the primary

recommended solvent, some

suppliers may provide DMSO

solubility data.

Table 2: Recommended Storage Conditions for Elabela (19-32) Peptide
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -80°C 2 years Sealed from moisture.

-20°C 1 year
Sealed from moisture.

[3]

Room Temperature Days to weeks

For short-term

storage, but colder

temperatures are

preferred for long-term

stability.

Reconstituted Solution -80°C Up to 6 months

In a sterile buffer at

pH 5-6. Avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month

In a sterile buffer at

pH 5-6.[3] Avoid

repeated freeze-thaw

cycles.

4°C Short-term For immediate use.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Elabela (19-32)
Peptide
This protocol outlines the steps for dissolving the lyophilized Elabela (19-32) peptide to prepare

a stock solution.

Materials:

Lyophilized Elabela (19-32) peptide vial

Sterile, nuclease-free water or sterile 0.1% acetic acid solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/elabela-19-32.html
https://www.medchemexpress.com/elabela-19-32.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional)

Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect peptide stability.

Solvent Addition: Using a sterile pipette tip, add the desired volume of sterile water or 0.1%

acetic acid to the vial. The volume will depend on the desired final concentration of the stock

solution. For example, to make a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of

solvent.

Initial Dissolution: Gently swirl the vial or pipette the solution up and down to facilitate

dissolution. Avoid vigorous shaking, as this can cause the peptide to aggregate or degrade.

Complete Dissolution (if necessary): If the peptide does not fully dissolve with gentle mixing,

the following steps can be taken:

Vortexing: Vortex the solution at a low to medium speed for a few seconds.

Sonication: If visible particles remain, place the vial in an ultrasonic water bath for short

intervals (1-2 minutes) until the solution is clear.[3][5] Monitor the vial to prevent excessive

heating.

Aliquoting: Once the peptide is completely dissolved, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in sterile polypropylene microcentrifuge

tubes. This will minimize the number of freeze-thaw cycles, which can degrade the peptide

over time.
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Storage: Immediately store the aliquots at -20°C or -80°C for long-term storage. Refer to

Table 2 for recommended storage durations.

Protocol 2: Long-Term Storage of Elabela (19-32)
Peptide
Proper storage is essential to maintain the integrity and biological activity of the peptide.

For Lyophilized Peptide:

Store the unopened vial in a desiccator at -20°C or -80°C.

Keep the vial tightly sealed to prevent moisture absorption.

Protect from light.

For Reconstituted Peptide Solutions:

Store aliquots in tightly sealed polypropylene tubes at -20°C or -80°C.

Avoid using frost-free freezers, as the temperature fluctuations during the defrost cycles can

degrade the peptide.

When using a stored aliquot, thaw it on ice and use it immediately.

Discard any unused portion of a thawed aliquot to avoid degradation from repeated freeze-

thaw cycles.

Mandatory Visualizations
Elabela (19-32) Signaling Pathway
Elabela (19-32) binds to the apelin receptor (APJ), a G protein-coupled receptor. This

interaction primarily activates the Gαi1 and β-arrestin-2 signaling pathways.[1][2][3] Activation

of these pathways leads to downstream cellular responses, including receptor internalization.
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Caption: Elabela (19-32) signaling through the APJ receptor.

Experimental Workflow: Peptide Reconstitution and
Aliquoting
The following workflow diagram illustrates the key steps for the proper reconstitution and

storage of Elabela (19-32) peptide.
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Caption: Workflow for Elabela (19-32) reconstitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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